Cas no 139877-36-4 (2-Pyrrolidinone,3,4-dihydroxy-5-(hydroxymethyl)-, (3S,4R,5R)-)

• Product Name: 2-Pyrrolidinone,3,4-dihydroxy-5-(hydroxymethyl)-, (3S,4R,5R)-
• CAS No: 139877-36-4
• MF: C₅H₉NO₄
• MW: 147.129261732101
• CID: 102114
• PubChem ID: 10953663
• Update Time: 2025-04-18

2-Pyrrolidinone,3,4-dihydroxy-5-(hydroxymethyl)-, (3S,4R,5R)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,3,4-dihydroxy-5-(hydroxymethyl)-, (3S,4R,5R)-
• (3s,4r,5r)-3,4-dihydroxy-5-hydroxymethyl-2-pyrrolidone
• (3S,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)pyrrolidin-2-one
• 139877-36-4
• AKOS006354616
• 2-Pyrrolidinone, 3,4-dihydroxy-5-(hydroxymethyl)-, (3S,4R,5R)- (9CI)

• Inchi： 1S/C5H9NO4/c7-1-2-3(8)4(9)5(10)6-2/h2-4,7-9H,1H2,(H,6,10)/t2-,3-,4+/m1/s1
• InChI Key： FGEPCGBJOAXDQD-JJYYJPOSSA-N
• SMILES： O[C@H]1[C@@H](C(N[C@@H]1CO)=O)O

Computed Properties

• Exact Mass: 147.05317
• Monoisotopic Mass: 147.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 89.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones